Cas no 610319-25-0 (Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate)

• Product Name: Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate
• CAS No: 610319-25-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2116550
• Update Time: 2023-08-04

Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate
• DFVHHNFVMMCKAK-UHFFFAOYSA-N
• Methyl 2,2-dimethyl-3-(3-hydroxyphenyl)propionate
• Methyl 3-(3-hydroxyphenyl)-2,2-dimethylpropanoate

• Inchi： 1S/C12H16O3/c1-12(2,11(14)15-3)8-9-5-4-6-10(13)7-9/h4-7,13H,8H2,1-3H3
• InChI Key： DFVHHNFVMMCKAK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CC1C=CC=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 46.5